Cas no 2060026-50-6 (5-methyl-1H-imidazole-2-sulfonyl fluoride)

• Product Name: 5-methyl-1H-imidazole-2-sulfonyl fluoride
• CAS No: 2060026-50-6
• MF: C₄H₅FN₂O₂S
• MW: 164.158102750778
• MDL: MFCD30499630
• CID: 5153814
• PubChem ID: 125453045
• Update Time: 2025-06-09

5-methyl-1H-imidazole-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-sulfonyl fluoride, 5-methyl-
• 5-methyl-1H-imidazole-2-sulfonyl fluoride

• MDL： MFCD30499630
• Inchi： 1S/C4H5FN2O2S/c1-3-2-6-4(7-3)10(5,8)9/h2H,1H3,(H,6,7)
• InChI Key： JUFWIWSZHBWJCE-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)NC(C)=CN=1

Additional information on 5-methyl-1H-imidazole-2-sulfonyl fluoride

5-Methyl-1H-Imidazole-2-Sulfonyl Fluoride: A Comprehensive Overview

The compound 5-methyl-1H-imidazole-2-sulfonyl fluoride, identified by the CAS number 2060026-50-6, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in drug discovery, material science, and as a versatile intermediate in chemical synthesis.

The molecular structure of 5-methyl-1H-imidazole-2-sulfonyl fluoride consists of an imidazole ring substituted with a methyl group at the 5-position and a sulfonyl fluoride group at the 2-position. This configuration imparts the molecule with distinct electronic and steric properties, making it a valuable component in numerous chemical reactions. The sulfonyl fluoride group, in particular, is known for its reactivity, which has been exploited in the development of novel therapeutic agents and advanced materials.

Recent research has focused on the synthesis and characterization of 5-methyl-1H-imidazole-2-sulfonyl fluoride. Scientists have employed various methodologies to optimize its production, ensuring high yields and purity. These advancements have been documented in reputable journals, underscoring the compound's importance in contemporary chemical research.

In terms of applications, 5-methyl-1H-imidazole-2-sulfonyl fluoride has shown promise in the pharmaceutical industry. Its ability to act as a bioisostere or a pharmacophore mimic makes it an attractive candidate for drug design. Additionally, its role as an intermediate in the synthesis of more complex molecules has been widely explored, contributing to the development of innovative drugs targeting various diseases.

Beyond pharmaceuticals, this compound has also found applications in material science. Its unique electronic properties make it suitable for use in the development of advanced polymers and coatings. Researchers have investigated its potential as a building block for creating materials with enhanced mechanical and thermal stability.

The synthesis of 5-methyl-1H-imidazole-2-sulfonyl fluoride involves a series of well-defined chemical transformations. Starting from imidazole derivatives, chemists employ sulfonation and fluorination reactions to introduce the sulfonyl fluoride group. Recent studies have optimized these steps, reducing reaction times and improving product quality.

In conclusion, 5-methyl-1H-imidazole-2-sulfonyl fluoride, with its CAS number 2060026-50-6, stands as a pivotal molecule in modern chemistry. Its versatile structure and reactivity continue to drive advancements across multiple disciplines, making it a subject of ongoing research interest.